Cas no 1806907-97-0 (4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine
• CAS No: 1806907-97-0
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4917632
• Update Time: 2025-10-28

4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine

• Inchi： 1S/C7H6ClF2NO2/c8-1-3-4(12)2-11-5(6(3)13)7(9)10/h2,7,12-13H,1H2
• InChI Key： LLQWMRZJNAZOFT-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine

4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine (CAS No. 1806907-97-0) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative features a unique combination of functional groups, including chloromethyl and difluoromethyl substituents, along with hydroxyl groups at the 3 and 5 positions. The molecule's structure contributes to its versatile reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The presence of hydroxyl groups in 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine enhances its ability to form hydrogen bonds, which is a critical factor in drug design. Additionally, the chloromethyl and difluoromethyl groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for various catalytic applications.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this molecule, which is crucial for pharmacological studies.

One of the most promising applications of 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine lies in its use as a precursor for advanced materials. The molecule's ability to undergo polymerization under specific conditions has led to its investigation as a building block for high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for use in aerospace and automotive industries.

In the field of catalysis, 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine has shown potential as a ligand in transition metal complexes. Its chelating ability enhances the catalytic activity of these complexes in reactions such as alkene epoxidation and olefin metathesis. Recent studies have demonstrated that the use of this ligand can significantly improve the selectivity and turnover number of these reactions.

Another area where this compound has garnered attention is in biochemistry. The hydroxyl groups in 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine allow it to interact with biological systems through hydrogen bonding and other non-covalent interactions. This property has led to its exploration as a potential drug candidate for treating various diseases, including cancer and neurodegenerative disorders.

Recent research has also focused on the environmental impact of 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine. Studies have shown that the compound exhibits biodegradability under specific conditions, which is an important consideration for its large-scale production and use. Efforts are underway to develop eco-friendly synthesis methods that minimize waste and energy consumption.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3,5-dihydroxypyridine (CAS No. 1806907-97-0) is a versatile compound with wide-ranging applications in chemistry, materials science, and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.